Cas no 189082-77-7 (3-(benzylsulfinyl)-L-alanine)

• Product Name: 3-(benzylsulfinyl)-L-alanine
• CAS No: 189082-77-7
• Molecular Formula: C₁₀H₁₃NO₃S
• Molecular Weight: 227.28012
• CID: 1382581
• PubChem ID: 12991581

3-(benzylsulfinyl)-L-alanine Properties

Names and Identifiers

• 3-(benzylsulfinyl)-L-alanine
• (2R)-2-Amino-3-(benzylsulfinyl)propanoic acid
• 3-(Benzylsulfinyl)-L-alanin
• L-alanine, 3-[(phenylmethyl)sulfinyl]-
• LogP
• L-ALANINE, 3-[(R)-(PHENYLMETHYL)SULFINYL]-
• 189082-77-7
• (2R)-2-amino-3-[(R)-benzylsulfinyl]propanoic acid
• DB-326540

• InChIKey： OBQBHBOGTLPNJM-BJOHPYRUSA-N
• Inchi： InChI=1S/C10H13NO3S/c11-9(10(12)13)7-15(14)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-,15+/m0/s1
• SMILES： C1=CC=C(C=C1)CS(=O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 227.06169
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 227.06161445g/mol
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides